Cas no 1129-79-9 (Benzenethiol, 4-butoxy-)

• Product Name: Benzenethiol, 4-butoxy-
• CAS No: 1129-79-9
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD12026154
• CID: 1203862
• PubChem ID: 14548724
• Update Time: 2025-04-23

Benzenethiol, 4-butoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-butoxy-
• p-Butoxythiophenol
• SCHEMBL1402677
• 1129-79-9
• 4-n-butoxythiophenol
• AKOS006316398
• 4-Butoxybenzenethiol
• 4-butoxybenzene-1-thiol

• MDL： MFCD12026154
• Inchi： 1S/C10H14OS/c1-2-3-8-11-9-4-6-10(12)7-5-9/h4-7,12H,2-3,8H2,1H3
• InChI Key： NTVBSXKGESYRLC-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)OCCCC

Computed Properties

• Exact Mass: 182.07662
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzenethiol, 4-butoxy-

Comprehensive Guide to Benzenethiol, 4-butoxy- (CAS No. 1129-79-9): Properties, Applications, and Market Insights

Benzenethiol, 4-butoxy- (CAS No. 1129-79-9) is a specialized organic compound widely used in industrial and research applications. This aromatic thiol derivative, featuring a butoxy substituent, exhibits unique chemical properties that make it valuable in various fields. With the growing demand for high-performance chemicals, understanding the characteristics and uses of 4-butoxybenzenethiol is essential for professionals in chemistry, materials science, and related industries.

The molecular structure of Benzenethiol, 4-butoxy- combines a thiol (-SH) group with a butoxy (-OC4H9) side chain, offering a balance of reactivity and solubility. This compound is often sought after for its role as an intermediate in organic synthesis, particularly in the production of specialty chemicals. Researchers frequently search for "4-butoxybenzenethiol synthesis" or "CAS 1129-79-9 applications," highlighting its relevance in modern chemistry.

One of the key applications of Benzenethiol, 4-butoxy- is in the development of advanced materials. Its ability to act as a ligand or modifier in polymer systems has drawn attention from material scientists. Recent trends show increased interest in "sustainable chemical alternatives," and this compound's potential in eco-friendly formulations aligns well with these market demands. Companies exploring "green chemistry solutions" may find 4-butoxybenzenethiol a viable candidate for specific applications.

In the pharmaceutical sector, derivatives of Benzenethiol, 4-butoxy- have shown promise in drug development. While not a direct active pharmaceutical ingredient, its structural features make it valuable for creating novel molecular architectures. Search queries like "pharmaceutical intermediates CAS 1129-79-9" reflect this growing interest. The compound's stability and reactivity profile make it particularly useful in controlled synthesis processes.

The global market for Benzenethiol, 4-butoxy- has seen steady growth, driven by demand from Asia-Pacific and North American regions. Industry reports tracking "specialty chemicals market trends" often highlight compounds like this as important niche products. Manufacturers and suppliers frequently search for "high purity 4-butoxybenzenethiol" or "CAS 1129-79-9 suppliers," indicating robust commercial interest.

From a technical perspective, Benzenethiol, 4-butoxy- demonstrates interesting spectroscopic properties that make it useful in analytical chemistry. Its distinct NMR and IR signatures are often discussed in academic circles, with researchers looking up "spectral data for 4-butoxybenzenethiol." These characteristics also make it valuable as a reference standard in various analytical methods.

Safety and handling of Benzenethiol, 4-butoxy- follow standard laboratory protocols for thiol compounds. While not classified as highly hazardous, proper storage conditions and handling procedures are essential. Professionals often search for "4-butoxybenzenethiol safety data" or "CAS 1129-79-9 handling guidelines" to ensure compliance with workplace safety standards.

Recent advancements in synthetic chemistry have opened new possibilities for Benzenethiol, 4-butoxy- derivatives. The compound's versatility as a building block has led to innovative applications in materials science and nanotechnology. Search trends show increasing interest in "functionalized benzenethiol derivatives" and "CAS 1129-79-9 modified compounds," reflecting these developments.

Environmental considerations surrounding Benzenethiol, 4-butoxy- have gained attention in regulatory discussions. While the compound is not currently subject to major restrictions, its biodegradation pathways and ecotoxicological profile are topics of ongoing research. Environmental scientists often investigate "fate of 4-butoxybenzenethiol in ecosystems" as part of broader chemical safety assessments.

For researchers working with Benzenethiol, 4-butoxy-, proper analytical methods are crucial. Techniques like HPLC, GC-MS, and various spectroscopic methods are commonly employed for characterization and purity assessment. Laboratory professionals frequently search for "analytical methods for CAS 1129-79-9" to ensure accurate compound identification and quantification.

The future outlook for Benzenethiol, 4-butoxy- appears positive, with potential applications emerging in energy storage and advanced materials. As industries seek "novel organic compounds for technology applications," derivatives of this thiol compound may play increasingly important roles. Continued research and development will likely uncover additional uses for this versatile chemical.

In conclusion, Benzenethiol, 4-butoxy- (CAS No. 1129-79-9) represents an important specialty chemical with diverse applications across multiple industries. Its unique combination of chemical properties ensures ongoing relevance in research and industrial processes. As market demands evolve and new technologies emerge, this compound will likely maintain its position as a valuable tool for chemists and materials scientists worldwide.